Cas no 886508-20-9 (1-(Piperidine-4-carbonyl)piperidine-4-carboxamide)

• Product Name: 1-(Piperidine-4-carbonyl)piperidine-4-carboxamide
• CAS No: 886508-20-9
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 2625349
• PubChem ID: 7183149
• Update Time: 2025-06-14

1-(Piperidine-4-carbonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(Piperidine-4-carbonyl)piperidine-4-carboxamide
• G47358
• 1-(Piperidine-4-carbonyl)-piperidine-4-carboxylic acid amide
• EN300-39231
• 886508-20-9
• CHEMBL4521153
• 1-(piperidin-4-ylcarbonyl)piperidine-4-carboxamide
• AKOS000166571
• MFCD06740222
• CS-0248138
• Z234897371

• MDL： MFCD06740222
• Inchi： 1S/C12H21N3O2/c13-11(16)9-3-7-15(8-4-9)12(17)10-1-5-14-6-2-10/h9-10,14H,1-8H2,(H2,13,16)
• InChI Key： ZPXPBAVOOBWSRC-UHFFFAOYSA-N
• SMILES： O=C(C1CCNCC1)N1CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 500.5±50.0 °C at 760 mmHg
• Flash Point: 256.5±30.1 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(Piperidine-4-carbonyl)piperidine-4-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(Piperidine-4-carbonyl)piperidine-4-carboxamide

Research Brief on 1-(Piperidine-4-carbonyl)piperidine-4-carboxamide (CAS: 886508-20-9) in Chemical Biology and Pharmaceutical Applications

The compound 1-(Piperidine-4-carbonyl)piperidine-4-carboxamide (CAS: 886508-20-9) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This bicyclic piperidine derivative has shown promising potential in various therapeutic areas, particularly in central nervous system (CNS) disorders and pain management. Recent studies have focused on its unique structural features that enable selective interactions with biological targets, making it a valuable scaffold for drug development.

Structural analysis reveals that 1-(Piperidine-4-carbonyl)piperidine-4-carboxamide possesses a rigid yet flexible framework that allows for optimal binding to protein targets. The molecule's dual amide functionality and piperidine rings contribute to its favorable pharmacokinetic properties, including blood-brain barrier permeability and metabolic stability. These characteristics have positioned it as a lead compound in several drug discovery programs targeting neurological conditions.

Recent pharmacological evaluations (2022-2023) have demonstrated that derivatives of 886508-20-9 exhibit potent activity as sigma receptor modulators, with particular affinity for the σ-1 receptor subtype. This receptor system has been implicated in neuroprotection, neuroplasticity, and pain modulation, suggesting potential applications in neurodegenerative diseases and chronic pain conditions. The compound's ability to modulate σ-1 receptors without significant off-target effects represents a notable advancement in receptor-specific therapeutics.

Synthetic methodologies for 1-(Piperidine-4-carbonyl)piperidine-4-carboxamide have been refined in recent years, with several research groups reporting improved yields and purity through novel coupling strategies. A 2023 study published in the Journal of Medicinal Chemistry described an efficient solid-phase synthesis approach that enables rapid generation of structural analogs for structure-activity relationship (SAR) studies. These developments have accelerated the exploration of this chemical space for optimized therapeutic candidates.

In preclinical models, 886508-20-9 derivatives have shown neuroprotective effects in ischemia-reperfusion injury models and promising analgesic properties in neuropathic pain paradigms. The compound's favorable safety profile in these studies, coupled with its demonstrated efficacy, has spurred interest in its clinical translation. Current research efforts are focused on identifying the optimal derivative for IND-enabling studies, with particular attention to balancing potency and selectivity.

The future research directions for this compound class include exploration of its potential in other therapeutic areas such as inflammation and oncology, where sigma receptors have shown relevance. Additionally, ongoing work aims to elucidate the precise molecular mechanisms underlying its biological effects, which could reveal novel targets for drug discovery. The continued investigation of 1-(Piperidine-4-carbonyl)piperidine-4-carboxamide and its analogs represents an exciting frontier in medicinal chemistry and CNS drug development.